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The emergence of drug-resistant nontuberculous mycobacterial (NTM) infections, particularly

those caused by the Mycobacterium avium complex (MAC), presents a significant challenge in

clinical practice. Standard treatment regimens are lengthy, often poorly tolerated, and face

increasing issues with resistance. This guide provides a comparative overview of the

synergistic interaction between epetraborole, a novel leucyl-tRNA synthetase inhibitor, and

ethambutol, a cornerstone of current MAC therapy. This analysis is based on available

preclinical data and is intended to inform further research and development in this critical area.

Data Presentation: In Vitro Synergy Against MAC
The primary evidence for the synergistic activity of epetraborole and ethambutol comes from

in vitro studies using the checkerboard broth microdilution method. This technique allows for

the simultaneous assessment of various concentrations of two drugs to determine their

combined effect on bacterial growth. The interaction is typically quantified by the Fractional

Inhibitory Concentration Index (FICI).

While specific FICI values from published studies are not publicly available, qualitative

descriptions of these experiments have been presented. The table below summarizes the

reported findings on the synergy between epetraborole and ethambutol against clinical

isolates of Mycobacterium avium complex.
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Metric
Epetraborole +
Ethambutol

Interpretation
Supporting
Evidence

Synergy (FICI ≤ 0.5)
Observed in 2 out of 4

MAC strains tested

The combined effect

of the drugs is

significantly greater

than the sum of their

individual effects.

DeStefano et al.,

IDWeek 2022

Additivity (0.5 < FICI ≤

1.0)

Observed in 2 out of 4

MAC strains tested

The combined effect

of the drugs is equal

to the sum of their

individual effects.

DeStefano et al.,

IDWeek 2022

Indifference (1.0 <

FICI ≤ 4.0)
Not reported

The drugs do not

interact and their

combined effect is no

different than their

individual effects.

N/A

Antagonism (FICI >

4.0)

No evidence of

antagonism observed

The combination of

the drugs is less

effective than the

individual drugs.

DeStefano et al.,

IDWeek 2022

Experimental Protocols
The following is a detailed methodology for a checkerboard broth microdilution assay tailored

for assessing the synergy between epetraborole and ethambutol against M. avium complex,

based on established protocols.

Checkerboard Broth Microdilution Assay for M. avium
Complex
1. Isolate Preparation:

Clinical isolates of M. avium complex are cultured on Middlebrook 7H10 or 7H11 agar

supplemented with 10% oleic acid-albumin-dextrose-catalase (OADC) for 7-14 days at 37°C.
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Colonies are then transferred to a tube containing sterile saline and glass beads and

vortexed to create a homogenous suspension.

The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard,

which corresponds to approximately 1-5 x 10⁷ CFU/mL. This suspension is then further

diluted to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the assay plate.

2. Drug Dilution and Plate Preparation:

Stock solutions of epetraborole and ethambutol are prepared in appropriate solvents (e.g.,

water, DMSO).

A 96-well microtiter plate is used. Along the x-axis, serial twofold dilutions of epetraborole
are prepared in cation-adjusted Mueller-Hinton broth (CAMHB) with OADC supplement.

Along the y-axis, serial twofold dilutions of ethambutol are prepared in the same broth.

This creates a checkerboard pattern where each well contains a unique combination of

concentrations of the two drugs. Wells with single drugs and no drugs are included as

controls.

3. Inoculation and Incubation:

Each well of the microtiter plate is inoculated with the prepared bacterial suspension.

The plates are sealed and incubated at 37°C for 7 to 14 days, or until growth is clearly visible

in the drug-free control wells.

4. Determination of Minimum Inhibitory Concentration (MIC):

The MIC is defined as the lowest concentration of the drug(s) that completely inhibits visible

bacterial growth.

The MIC is determined for each drug alone and for each combination.

5. Calculation of the Fractional Inhibitory Concentration Index (FICI):
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The FICI is calculated for each well showing no growth using the following formula: FICI =

(MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC

of drug B alone)

The ΣFICI is determined as the lowest FICI value for each isolate.

The results are interpreted as follows:

Synergy: FICI ≤ 0.5

Additivity: 0.5 < FICI ≤ 1.0

Indifference: 1.0 < FICI ≤ 4.0

Antagonism: FICI > 4.0

Mandatory Visualization
Mechanisms of Action of Epetraborole and Ethambutol
The following diagram illustrates the distinct and complementary mechanisms by which

epetraborole and ethambutol inhibit the growth of Mycobacterium avium complex.
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Caption: Mechanisms of action of epetraborole and ethambutol against M. avium complex.

Experimental Workflow for Synergy Testing
The diagram below outlines the key steps involved in the checkerboard assay to determine the

synergistic interaction between two antimicrobial agents.
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Caption: Workflow for determining drug synergy using the checkerboard assay.
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To cite this document: BenchChem. [Epetraborole and Ethambutol: A Synergistic Approach
to Combat Mycobacterium avium Complex]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504100#epetraborole-synergy-with-ethambutol-
against-m-avium-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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